Cas no 2172480-36-1 ((4-Methylpyrrolidin-3-yl)methanesulfonamide)

(4-Methylpyrrolidin-3-yl)methanesulfonamide is a sulfonamide derivative featuring a pyrrolidine scaffold with a methyl substituent at the 4-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or pharmacophore. The sulfonamide moiety enhances binding affinity and metabolic stability, while the pyrrolidine ring contributes to conformational rigidity, improving selectivity in biological interactions. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound’s well-defined synthetic pathway and stability under standard conditions further support its utility in research and industrial settings.
(4-Methylpyrrolidin-3-yl)methanesulfonamide structure
2172480-36-1 structure
Product Name:(4-Methylpyrrolidin-3-yl)methanesulfonamide
CAS No:2172480-36-1
MF:C6H14N2O2S
MW:178.252560138702
CID:6052292
PubChem ID:165862362
Update Time:2025-06-08

(4-Methylpyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2172480-36-1
    • (4-methylpyrrolidin-3-yl)methanesulfonamide
    • EN300-746932
    • (4-Methylpyrrolidin-3-yl)methanesulfonamide
    • Inchi: 1S/C6H14N2O2S/c1-5-2-8-3-6(5)4-11(7,9)10/h5-6,8H,2-4H2,1H3,(H2,7,9,10)
    • InChI Key: LLCQAUQFNSDDOP-UHFFFAOYSA-N
    • SMILES: S(CC1CNCC1C)(N)(=O)=O

Computed Properties

  • Exact Mass: 178.07759887g/mol
  • Monoisotopic Mass: 178.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 80.6Ų

(4-Methylpyrrolidin-3-yl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-746932-0.05g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
0.05g
$528.0 2025-03-10
Enamine
EN300-746932-0.1g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
0.1g
$553.0 2025-03-10
Enamine
EN300-746932-0.25g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
0.25g
$579.0 2025-03-10
Enamine
EN300-746932-0.5g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
0.5g
$603.0 2025-03-10
Enamine
EN300-746932-1.0g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
1.0g
$628.0 2025-03-10
Enamine
EN300-746932-2.5g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
2.5g
$1230.0 2025-03-10
Enamine
EN300-746932-5.0g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
5.0g
$1821.0 2025-03-10
Enamine
EN300-746932-10.0g
(4-methylpyrrolidin-3-yl)methanesulfonamide
2172480-36-1 95.0%
10.0g
$2701.0 2025-03-10

Additional information on (4-Methylpyrrolidin-3-yl)methanesulfonamide

Introduction to (4-Methylpyrrolidin-3-yl)methanesulfonamide (CAS No. 2172480-36-1)

Compound with the chemical name (4-Methylpyrrolidin-3-yl)methanesulfonamide and the CAS number 2172480-36-1 represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further research and development. The unique structural features of this compound, particularly the presence of a pyrrolidine ring substituted with a methyl group at the 4-position and a methanesulfonamide moiety at the 3-position, contribute to its distinctive chemical properties and potential biological functions.

The pyrrolidine scaffold is a common motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. The substitution of the pyrrolidine ring with a methyl group at the 4-position can influence the electronic properties and steric environment of the molecule, thereby affecting its binding affinity and selectivity. Additionally, the methanesulfonamide group is a well-known pharmacophore that can enhance solubility and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing the pyrrolidine core structure. Studies have shown that modifications to this scaffold can lead to molecules with anti-inflammatory, antiviral, and anticancer properties. Specifically, derivatives of pyrrolidine have been investigated for their ability to modulate enzyme activity and receptor binding, which are critical mechanisms in many diseases.

The compound (4-Methylpyrrolidin-3-yl)methanesulfonamide has been studied in various preclinical models to evaluate its biological activity. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, it has shown potential in reducing the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This makes it a promising candidate for further investigation in the development of anti-inflammatory therapies.

Moreover, the methanesulfonamide group in this compound may contribute to its ability to cross cell membranes, enhancing its bioavailability. This property is particularly important for drug candidates that require systemic distribution to reach their target sites effectively. The combination of the pyrrolidine core and the methanesulfonamide moiety thus creates a molecule with both structural diversity and functional potential.

Recent advancements in computational chemistry have enabled more efficient screening of compounds for biological activity. Virtual screening techniques have been used to identify potential hits from large databases of molecules, including those containing the (4-Methylpyrrolidin-3-yl)methanesulfonamide scaffold. These computational methods have helped researchers prioritize compounds for experimental validation, reducing the time and cost associated with drug discovery.

In addition to its potential therapeutic applications, (4-Methylpyrrolidin-3-yl)methanesulfonamide may also find utility in other areas such as agrochemicals or material science. The unique structural features of this compound make it a versatile building block for synthesizing more complex molecules with tailored properties. Researchers are exploring ways to leverage this compound's chemical versatility to develop novel materials with enhanced functionality.

The synthesis of (4-Methylpyrrolidin-3-yl)methanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the desired molecular framework. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

Evaluation of the pharmacokinetic properties of (4-Methylpyrrolidin-3-yl)methanesulfonamide is essential for understanding its behavior within biological systems. Studies on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) provide critical insights into how the compound will perform in vivo. These assessments help researchers identify potential liabilities early in the development process, ensuring that only promising candidates proceed to further testing.

The growing body of research on (4-Methylpyrrolidin-3-yl)methanesulfonamide underscores its significance as a bioactive molecule with multiple potential applications. As our understanding of its chemical properties and biological effects continues to evolve, new opportunities for therapeutic intervention may emerge. Further studies are needed to fully elucidate its mechanisms of action and explore its clinical potential.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk